Cas no 145663-32-7 (Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-)

• Product Name: Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-
• CAS No: 145663-32-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 101517
• PubChem ID: 23254470
• Update Time: 2025-04-18

Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-ethyl-4,5-dimethyl-2-furanyl)-
• Ethanone, 1-(3-ethyl-4,5-dimethyl-2-furanyl)- (9CI)
• 1-(3-ethyl-4,5-dimethylfuran-2-yl)ethanone
• 145663-32-7

• Inchi： 1S/C10H14O2/c1-5-9-6(2)8(4)12-10(9)7(3)11/h5H2,1-4H3
• InChI Key： LXHFELWHOHQOIZ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C(=C1C(C)=O)CC

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21